Cas no 1598170-45-6 (3,3-diethoxy-1-(1,3-thiazol-5-yl)propan-1-one)

• Product Name: 3,3-diethoxy-1-(1,3-thiazol-5-yl)propan-1-one
• CAS No: 1598170-45-6
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6232642
• PubChem ID: 116202123
• Update Time: 2025-11-04

3,3-diethoxy-1-(1,3-thiazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3-diethoxy-1-(1,3-thiazol-5-yl)propan-1-one
• EN300-1126931
• 1598170-45-6

• Inchi： 1S/C10H15NO3S/c1-3-13-10(14-4-2)5-8(12)9-6-11-7-15-9/h6-7,10H,3-5H2,1-2H3
• InChI Key： JJFIIKVCVLHGEI-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(CC(OCC)OCC)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.7Ų

Additional information on 3,3-diethoxy-1-(1,3-thiazol-5-yl)propan-1-one

Comprehensive Analysis of 3,3-diethoxy-1-(1,3-thiazol-5-yl)propan-1-one (CAS No. 1598170-45-6): Properties, Applications, and Industry Trends

The chemical compound 3,3-diethoxy-1-(1,3-thiazol-5-yl)propan-1-one (CAS No. 1598170-45-6) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and agrochemical research. This thiazole-containing derivative is characterized by its diethoxy functional group, which enhances its reactivity and solubility in organic solvents. Researchers are increasingly exploring its potential as a building block for synthesizing bioactive molecules, particularly in the development of heterocyclic compounds with antimicrobial or antifungal properties.

In the context of current industry trends, the demand for 3,3-diethoxy-1-(1,3-thiazol-5-yl)propan-1-one aligns with the growing focus on green chemistry and sustainable synthesis methods. A frequently searched question in scientific forums is: "How to optimize the synthesis of thiazole derivatives?" This compound serves as an excellent case study due to its balanced reactivity profile, which allows for modifications under mild conditions. Its thiazole ring is particularly noteworthy, as this moiety is prevalent in FDA-approved drugs, making it a hotspot for drug discovery applications.

From a technical perspective, the CAS No. 1598170-45-6 material exhibits stability under ambient conditions, though storage recommendations often emphasize protection from prolonged light exposure. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor given its role in multi-step synthetic pathways. Recent publications have highlighted its utility in click chemistry reactions, where its carbonyl group acts as an effective electrophile for nucleophilic additions.

The agrochemical sector has also shown interest in 3,3-diethoxy-1-(1,3-thiazol-5-yl)propan-1-one, particularly for designing novel crop protection agents. This aligns with the surge in searches for "thiazole-based pesticides" and "eco-friendly fungicide development." The compound's ability to undergo condensation reactions with amines or hydrazines makes it valuable for creating libraries of bioactive molecules with tailored properties. Furthermore, its ethoxy groups provide sites for further derivatization, a feature frequently exploited in combinatorial chemistry approaches.

Quality control protocols for CAS No. 1598170-45-6 typically involve rigorous testing for residual solvents and byproducts. Manufacturers often provide certificates of analysis detailing parameters like melting point range (typically 80-85°C) and chromatographic purity (>98%). These specifications are crucial for researchers investigating structure-activity relationships in medicinal chemistry projects. Notably, the compound's logP value (predicted around 1.2) suggests favorable membrane permeability, a key consideration in pharmacokinetic studies.

Emerging applications of this compound include its use as a fluorescence probe precursor, capitalizing on the thiazole ring's electron-rich nature. This aligns with trending searches for "small molecule fluorescent tags" in bioimaging research. When handling 3,3-diethoxy-1-(1,3-thiazol-5-yl)propan-1-one, standard laboratory precautions are recommended, including the use of gloves and eye protection, though it doesn't require specialized containment measures under normal usage scenarios.

In conclusion, 3,3-diethoxy-1-(1,3-thiazol-5-yl)propan-1-one (CAS No. 1598170-45-6) represents a versatile chemical intermediate with broad relevance across multiple scientific disciplines. Its combination of thiazole and ketone functionalities continues to inspire innovative applications, from pharmaceutical lead optimization to material science developments. As research progresses, this compound is poised to remain a valuable tool for chemists exploring the intersection of heterocyclic chemistry and functional materials design.